Cas no 2227712-82-3 ((3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 2227712-82-3
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6162511
• PubChem ID: 165757356
• Update Time: 2025-07-19

(3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid
• 2227712-82-3
• EN300-1805339

• Inchi： 1S/C9H8FNO5/c10-6-3-5(8(12)4-9(13)14)1-2-7(6)11(15)16/h1-3,8,12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： NGTRXRQYXNAPOH-MRVPVSSYSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](CC(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid (CAS: 2227712-82-3)

The compound (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid (CAS: 2227712-82-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, characterized by its fluorinated nitrophenyl moiety, has emerged as a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for complex molecular architectures.

Structural analysis reveals that the presence of both the fluorine atom and nitro group at the para position of the phenyl ring contributes to the compound's unique electronic properties and binding characteristics. The (3R) stereochemistry at the hydroxypropanoic acid moiety has been shown to be crucial for its biological activity, particularly in interactions with chiral binding pockets of various enzymes and receptors. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its three-dimensional conformation and intermolecular interactions.

Recent pharmacological investigations have demonstrated that derivatives of (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid exhibit promising activity against several disease targets. In particular, its potential as a selective inhibitor of inflammatory mediators has been explored in detail. The compound's ability to modulate key signaling pathways while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further drug development.

Synthetic methodologies for (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid have seen significant improvements in recent years. Novel asymmetric synthesis routes employing chiral catalysts have achieved higher yields and enantiomeric excess compared to traditional resolution methods. These advancements have facilitated the production of gram-scale quantities for preclinical studies while maintaining strict control over stereochemical purity.

The compound's mechanism of action has been investigated through comprehensive structure-activity relationship (SAR) studies. Researchers have systematically modified various functional groups to optimize potency and selectivity while minimizing off-target effects. These efforts have led to the identification of several lead compounds with improved therapeutic indices.

Current research directions include exploring the compound's potential in combination therapies and its application in prodrug strategies. The presence of both hydroxy and carboxylic acid functionalities provides multiple sites for chemical modification, enabling the development of derivatives with tailored physicochemical properties. Recent in vivo studies have shown promising results in animal models, particularly in inflammatory and metabolic disorders.

Future research on (3R)-3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid is expected to focus on expanding its therapeutic applications through rational drug design approaches. The integration of computational modeling and high-throughput screening techniques is anticipated to accelerate the discovery of novel analogs with enhanced biological activity and improved safety profiles.